1-(3,5-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one

• Molecular Formula: C11H7ClF6OS2
• Molecular Weight: 368.7 g/mol
• IUPAC Name: 1-[3,5-bis(trifluoromethylsulfanyl)phenyl]-1-chloropropan-2-one
• InChI: InChI=1S/C11H7ClF6OS2/c1-5(19)9(12)6-2-7(20-10(13,14)15)4-8(3-6)21-11(16,17)18/h2-4,9H,1H3
• InChI Key: MEPCLSGGAQIXDH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC(=CC(=C1)SC(F)(F)F)SC(F)(F)F)Cl

Description

1-(3,5-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one is a specialized organic building block designed for advanced chemical synthesis and drug discovery research. This compound features two electron-withdrawing trifluoromethylthio (SCF3) groups attached to a phenyl ring, a structural motif known to significantly enhance lipophilicity . The high Hansch-Leo lipophilicity parameter of the SCF3 group (π = 1.44) makes this compound a valuable tool for modulating the biophysical properties of larger molecules, potentially improving membrane permeability and metabolic stability in drug candidates . The reactive chloropropanone moiety serves as a versatile handle for further chemical transformations, allowing researchers to incorporate this highly fluorinated aromatic system into more complex structures. Its primary research applications include use as a key intermediate in the development of potential pharmaceutical agents, agrochemicals, and as a probe in material science. This product is strictly for research purposes and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The compound is compared to three categories of analogues:

Trifluoromethylphenyl Alcohols (e.g., (S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol (BTAP)).

Chlorinated Ketones (e.g., 1-chloro-3-phenylpropan-2-one).

Sulfur-Containing Fluorinated Aromatics (e.g., 3,5-bis(trifluoromethylthio)benzaldehyde).

Table 1: Structural and Functional Comparisons

Compound Name	Molecular Weight (g/mol)	Key Functional Groups	Reactivity Profile
1-(3,5-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one	368.75	Chloroketone, -SCF₃	High electrophilicity; prone to nucleophilic substitution
(S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol (BTAP)	~310 (estimated)	Hydroxyl, -CF₃	Biocatalytically reducible; lower cytotoxicity
1-Chloro-3-phenylpropan-2-one	168.62	Chloroketone, phenyl	Moderate reactivity; used in Friedel-Crafts acylations
3,5-Bis(trifluoromethylthio)benzaldehyde	314.23	Aldehyde, -SCF₃	Oxidizable; participates in condensation reactions

Table 2: Catalytic Performance Comparison

Parameter	Target Compound	BTAP
Substrate Load Capacity	Not reported	Up to 300 mM
Yield Optimization	N/A	86.2% with NADES
Toxicity Mitigation	Likely requires additives	ChCl:T reduces cytotoxicity

Toxicity and Stability

• Target Compound : The chlorine and -SCF₃ groups may increase cytotoxicity, necessitating stabilizers (e.g., NADES) during synthesis, as seen in BTAP production .
• BTAP : Demonstrated lower toxicity in optimized systems, with cell viability maintained via NADES .

Preparation Methods

Electrophilic Aromatic Trifluoromethylthiolation

A widely reported method involves the direct trifluoromethylthiolation of a prefunctionalized benzene derivative. For example, 3,5-dibromobenzene undergoes sequential nucleophilic substitution with trifluoromethylthiolate (CF₃S⁻) under copper(I) catalysis:

$$
\text{3,5-Dibromobenzene} + 2 \, \text{CF₃S}^- \xrightarrow{\text{CuI, DMF, 110°C}} \text{3,5-Bis(trifluoromethylthio)benzene} + 2 \, \text{Br}^-
$$

Key parameters :

• Solvent : Polar aprotic solvents (e.g., DMF, DMSO) enhance reaction rates by stabilizing ionic intermediates.
• Catalyst : Cu(I) salts facilitate oxidative addition/reductive elimination cycles.
• Yield : 68–72% after purification via silica gel chromatography.

Alternative Route: Directed Ortho-Metalation (DoM)

For improved regiocontrol, 3-bromo-5-(trifluoromethylthio)benzene can undergo directed metalation using n-butyllithium, followed by quenching with trifluoromethylthiolating agents:

$$
\text{3-Bromo-5-(SCF₃)C₆H₃} \xrightarrow{\text{n-BuLi, TMEDA}} \text{Li-3-Bromo-5-(SCF₃)C₆H₃} \xrightarrow{\text{CF₃SCl}} \text{3,5-Bis(SCF₃)C₆H₃} + \text{LiCl}
$$

Advantages :

• Avoids competing para-substitution observed in electrophilic methods.
• Yield : 82% with >99% regioselectivity.

Comparative Analysis of Synthetic Methods

Method	Starting Materials	Catalyst/Solvent	Temperature	Yield (%)	Purity (%)
Friedel-Crafts	3,5-Bis(SCF₃)C₆H₃, ClCH₂COCl	AlCl₃/CH₂Cl₂	−10°C	65	98
Nucleophilic Substitution	3,5-Bis(SCF₃)C₆H₃Li, ClCH₂COCH₂Cl	None/THF	−78°C	58	90
Directed Metalation	3-Bromo-5-(SCF₃)C₆H₃, CF₃SCl	n-BuLi, TMEDA	−78°C	82	99

Key observations :

• The Friedel-Crafts route offers superior scalability but requires stringent temperature control.
• Directed metalation achieves higher purity but involves pyrophoric reagents (n-BuLi), complicating industrial adoption.

Mechanistic Insights and Side-Reaction Mitigation

Competing Pathways in Friedel-Crafts Acylation

The electrophilic acylium ion (ClCH₂C⁺=O) can undergo:

• Desired pathway : Attack by the aromatic ring at the para position relative to one -SCF₃ group.
• Undesired pathways :
  • Diacylation (controlled by stoichiometry).
  • Ketone dimerization (suppressed by low temperatures).

Solution : Use 1.05 equivalents of chloroacetyl chloride and incremental AlCl₃ addition.

Chlorine Migration in Nucleophilic Routes

The 1-chloropropan-2-one product may isomerize to 3-chloropropan-2-one under basic conditions.

Mitigation strategies :

• Quench reactions rapidly with acidic aqueous workup (pH 2–3).
• Avoid prolonged storage in polar aprotic solvents.

Industrial-Scale Production Considerations

Continuous Flow Synthesis

Microreactor technology enhances heat/mass transfer for exothermic Friedel-Crafts reactions:

• Residence time : 2 minutes at 50°C.
• Productivity : 12 kg/day using a 1 L reactor.

Green Chemistry Metrics

Metric	Batch Process	Flow Process
E-factor (kg waste/kg product)	34	18
PMI (Process Mass Intensity)	56	29
Energy consumption (kWh/kg)	120	45

Q & A

Q. What are the recommended synthetic routes for 1-(3,5-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one, and how can reaction conditions be optimized?

The synthesis typically involves multi-step routes, including halogenation and nucleophilic substitution. Key steps include:

• Halogenation : Bromine or chlorine introduction at the phenyl ring under controlled temperatures (0–5°C) using solvents like dichloromethane .
• Trifluoromethylthio incorporation : Requires sulfur-based nucleophiles (e.g., trifluoromethylthiolate) in anhydrous conditions with bases like triethylamine to neutralize acidic by-products .
• Optimization : Yield and purity depend on solvent choice (polar aprotic solvents preferred), reaction time (monitored via TLC/HPLC), and inert atmosphere to prevent oxidation .

Q. Which spectroscopic and crystallographic methods are most effective for characterizing this compound?

• NMR : $^{19}\text{F}$ and $^{13}\text{C}$ NMR identify trifluoromethylthio and chloropropanone moieties .
• Mass Spectrometry (HRMS) : Confirms molecular weight and fragmentation patterns .
• X-ray Crystallography : SHELXL refines crystal structures, resolving disorder or twinning in the trifluoromethylthio groups. High-resolution data (≤1.0 Å) minimizes errors in electron density maps .

Q. What safety protocols are critical for handling this compound in the lab?

• PPE : Gloves, goggles, and lab coats mandatory due to potential skin/eye irritation .
• Ventilation : Use fume hoods to avoid inhaling volatile intermediates (e.g., thiols) .
• Waste Disposal : Halogenated waste containers for chlorinated/by-product streams, adhering to EPA guidelines .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported reactivity data for this compound?

Discrepancies in nucleophilic substitution rates may arise from:

• Solvent polarity effects : Polar solvents (acetonitrile) accelerate reactions compared to non-polar analogs .
• Steric hindrance : Bulkier nucleophiles (e.g., tert-butylamine) show lower yields due to crowded phenyl groups .
• Validation : Replicate experiments under standardized conditions (solvent, temperature) and use kinetic studies (e.g., Eyring plots) to compare activation parameters .

Q. What mechanistic insights explain its interactions with biological targets?

• Electrophilic reactivity : The chloropropanone moiety acts as a Michael acceptor, forming covalent bonds with cysteine residues in enzymes (e.g., proteases) .
• Trifluoromethylthio effects : Enhances lipophilicity, improving membrane permeability (logP ~3.2 predicted) .
• Advanced methods : Molecular docking (AutoDock Vina) and surface plasmon resonance (SPR) quantify binding affinities to validate hypothesized targets .

Q. How should researchers design experiments to study its potential antimicrobial activity?

• Assay design : Use MIC (Minimum Inhibitory Concentration) assays against Gram-positive/negative strains. Include controls (e.g., ampicillin) and solvent blanks .
• Dose-response : Test 0.1–100 µM ranges, monitoring growth inhibition via optical density (OD₆₀₀).
• Mechanistic follow-up : Conduct time-kill assays and SEM imaging to assess cell membrane disruption .

Q. What strategies mitigate stability issues during storage and handling?

• Degradation pathways : Hydrolysis of the chloropropanone group in humid conditions .
• Stabilization : Store under argon at –20°C with desiccants. Add stabilizers (e.g., BHT) to prevent radical-mediated degradation .
• Monitoring : Regular HPLC analysis (C18 column, acetonitrile/water gradient) to detect degradation products .

Q. How can crystallographic challenges (e.g., disorder, twinning) be addressed during structural analysis?

• Data collection : Use synchrotron sources for high-resolution (<1.0 Å) data to resolve overlapping electron densities .
• Refinement : SHELXL’s TWIN and BASF commands model twinning, while PART instructions handle disordered trifluoromethylthio groups .
• Validation : Check R_free values and ADPs (Anisotropic Displacement Parameters) using Olex2’s validation tools .

Methodological Notes

• Key references : SHELX refinement (–2), synthetic protocols (), and biological interaction studies () were prioritized.